Cas no 144089-87-2 (Potassium (1,1-dioxothiolan-3-yl)-dithiocarbamate)

• Product Name: Potassium (1,1-dioxothiolan-3-yl)-dithiocarbamate
• CAS No: 144089-87-2
• MF: C₅H₈KNO₂S₃
• MW: 249.415818214417
• MDL: MFCD00456677
• CID: 152472
• PubChem ID: 3477618
• Update Time: 2025-07-19

Potassium (1,1-dioxothiolan-3-yl)-dithiocarbamate Chemical and Physical Properties

Names and Identifiers

• Carbamodithioic acid,N-(tetrahydro-1,1-dioxido-3-thienyl)-, potassium salt (1:1)
• potassium,N-(1,1-dioxothiolan-3-yl)carbamodithioate
• carbamodithioic acid, (tetrahydro-1,1-dioxido-3-thienyl)-, monopotassium salt
• Carbamodithioic acid, (tetrahydro-3-thienyl)-, S,S-dioxide, monopotassium salt
• Potassium 3-sulfolanyldithiocarbamate
• PSDTC
• Potassium (1,1-dioxothiolan-3-yl)-dithiocarbamate
• potassium [(1,1-dioxo-1
• CARBAMODITHIOIC ACID, N-(TETRAHYDRO-1,1-DIOXIDO-3-THIENYL)-, POTASSIUM SALT (1:1)
• Q27896567
• potassium(1,1-dioxidotetrahydrothiophen-3-yl)carbamodithioate
• F0802-0038
• 144089-87-2
• potassium [(1,1-dioxo-1-thiolan-3-yl)carbamothioyl]sulfanide
• AKOS016289935
• AKOS022140044
• (1,1-dioxothiolan-3-yl)carbamodithioic acid;potassium salt
• AKOS003634129
• E?-thiolan-3-yl)carbamothioyl]sulfanide
• potassium;N-(1,1-dioxothiolan-3-yl)carbamodithioate
• S88L80298K
• sulfocarbathion potassium
• AKOS002161566
• AKOS024303767
• EN300-235855
• potassium (1,1-dioxidotetrahydrothiophen-3-yl)carbamodithioate
• CID 2770186
• 205924-38-5
• potassium [(1,1-dioxo-1lambda6-thiolan-3-yl)carbamothioyl]sulfanide
• CS-0352242
• Sulfocarbathion K
• potassium [(1,1-dioxo-1lambda-thiolan-3-yl)carbamothioyl]sulfanide

• MDL： MFCD00456677
• Inchi： 1S/C5H9NO2S3.K/c7-11(8)2-1-4(3-11)6-5(9)10;/h4H,1-3H2,(H2,6,9,10);/q;+1/p-1
• InChI Key： LVYMNMYNYRQFAC-UHFFFAOYSA-M
• SMILES： [K+].S1(CCC(C1)NC(=S)[S-])(=O)=O

Computed Properties

• Exact Mass: 248.93554
• Monoisotopic Mass: 248.93542350g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 258
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 87.6Ų

Experimental Properties

• PSA: 46.17

Additional information on Potassium (1,1-dioxothiolan-3-yl)-dithiocarbamate

Introduction to Potassium (1,1-dioxothiolan-3-yl)-dithiocarbamate (CAS No. 144089-87-2)

Potassium (1,1-dioxothiolan-3-yl)-dithiocarbamate, a compound with the chemical identifier CAS No. 144089-87-2, represents a significant advancement in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the dithiocarbamate class of molecules, which have garnered considerable attention due to their versatile applications in medicinal chemistry and industrial processes. The unique structural features of this compound, particularly its 1,1-dioxothiolan-3-yl moiety, contribute to its distinctive reactivity and potential utility in various chemical transformations.

The synthesis and characterization of Potassium (1,1-dioxothiolan-3-yl)-dithiocarbamate have been the subject of extensive research in recent years. The compound's molecular framework incorporates both sulfur and oxygen atoms, which are known for their ability to participate in a wide range of chemical interactions. These interactions are crucial for understanding the compound's role in catalytic processes and its potential as a building block for more complex molecular architectures.

In the realm of pharmaceutical research, Potassium (1,1-dioxothiolan-3-yl)-dithiocarbamate has shown promise as an intermediate in the synthesis of bioactive molecules. Its dithiocarbamate group is particularly noteworthy, as it can undergo various reactions that lead to the formation of pharmacologically relevant structures. For instance, it has been explored as a precursor in the development of novel therapeutic agents targeting inflammatory and oxidative stress-related disorders. The compound's ability to act as a nucleophile and participate in nucleophilic substitution reactions makes it a valuable tool in medicinal chemistry.

The structural motif of Potassium (1,1-dioxothiolan-3-yl)-dithiocarbamate also lends itself to applications in materials science. The presence of both sulfur and oxygen atoms allows for interactions with metal ions, making it a potential candidate for use in coordination chemistry and the development of metal-organic frameworks (MOFs). These frameworks have applications ranging from gas storage and separation to catalysis and sensing. The compound's versatility is further enhanced by its potassium counterion, which can influence solubility and reactivity profiles.

Recent studies have highlighted the compound's role in green chemistry initiatives. The use of Potassium (1,1-dioxothiolan-3-yl)-dithiocarbamate in catalytic processes has been shown to improve reaction efficiencies while minimizing waste generation. This aligns with the growing emphasis on sustainable practices in chemical manufacturing. Additionally, the compound's stability under various conditions makes it suitable for industrial applications where reliability is paramount.

The pharmacological potential of Potassium (1,1-dioxothiolan-3-yl)-dithiocarbamate has been further explored through computational modeling and experimental validation. Research indicates that derivatives of this compound may exhibit inhibitory effects on certain enzymes implicated in metabolic disorders. The precise mechanism of action remains an area of active investigation, but preliminary findings suggest that its structural features are well-suited for modulating biological pathways.

In conclusion, Potassium (1,1-dioxothiolan-3-yl)-dithiocarbamate represents a multifaceted compound with significant implications across multiple domains of chemistry and biology. Its unique structural attributes and reactivity profile make it a valuable asset in both academic research and industrial applications. As our understanding of its properties continues to evolve, so too will its potential contributions to pharmaceutical development, materials science, and sustainable chemistry.